Cas no 117770-14-6 (3,4-Pyrrolidinediol,2-[(1S)-1,2-dihydroxyethyl]-, (2R,3R,4S)-)
117770-14-6 structure
Product Name:3,4-Pyrrolidinediol,2-[(1S)-1,2-dihydroxyethyl]-, (2R,3R,4S)-
CAS No:117770-14-6
MF:C6H13NO4
MW:163.171722173691
CID:186537
PubChem ID:452013
Update Time:2025-04-19
3,4-Pyrrolidinediol,2-[(1S)-1,2-dihydroxyethyl]-, (2R,3R,4S)- Chemical and Physical Properties
Names and Identifiers
-
- 3,4-Pyrrolidinediol,2-[(1S)-1,2-dihydroxyethyl]-, (2R,3R,4S)-
- (2R,3R,4S)-2-[(1S)-1,2-Dihydroxyethyl]pyrrolidine-3,4-diol
- 1,4-Dideoxy-1,4-imino-D-allitol
- D-Allitol, 1,4-dideoxy-1,4-imino
- 117770-14-6
- 3,4-Pyrrolidinediol, 2-(1,2-dihydroxyethyl)-, (2R-(2alpha(S*),3beta,4beta))-
-
- Inchi: 1S/C6H13NO4/c8-2-4(10)5-6(11)3(9)1-7-5/h3-11H,1-2H2/t3-,4-,5+,6-/m0/s1
- InChI Key: RVNSAAIWCWTCTJ-AZGQCCRYSA-N
- SMILES: O[C@H]1[C@H](CN[C@@H]1[C@H](CO)O)O
Computed Properties
- Exact Mass: 163.084
- Monoisotopic Mass: 163.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 93A^2
- XLogP3: -2.3
Experimental Properties
- Density: 1.492
- Boiling Point: 448.608°C at 760 mmHg
- Flash Point: 257.957°C
- Refractive Index: 1.597
3,4-Pyrrolidinediol,2-[(1S)-1,2-dihydroxyethyl]-, (2R,3R,4S)- Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
117770-14-6 (3,4-Pyrrolidinediol,2-[(1S)-1,2-dihydroxyethyl]-, (2R,3R,4S)-) Related Products
- 70956-02-4(1-Deoxynojirimycin)
- 119557-99-2(α-Homonojirimycin)
- 19130-96-2(1-Deoxynojirimycin)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent